molecular formula C12H13ClO5 B8644136 Methyl 4-chloro-2-(2-ethoxy-2-oxoethoxy)benzoate CAS No. 796851-66-6

Methyl 4-chloro-2-(2-ethoxy-2-oxoethoxy)benzoate

Cat. No.: B8644136
CAS No.: 796851-66-6
M. Wt: 272.68 g/mol
InChI Key: XAJTVTJJMRFFTL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-chloro-2-(2-ethoxy-2-oxoethoxy)benzoate is a useful research compound. Its molecular formula is C12H13ClO5 and its molecular weight is 272.68 g/mol. The purity is usually 95%.
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Properties

CAS No.

796851-66-6

Molecular Formula

C12H13ClO5

Molecular Weight

272.68 g/mol

IUPAC Name

methyl 4-chloro-2-(2-ethoxy-2-oxoethoxy)benzoate

InChI

InChI=1S/C12H13ClO5/c1-3-17-11(14)7-18-10-6-8(13)4-5-9(10)12(15)16-2/h4-6H,3,7H2,1-2H3

InChI Key

XAJTVTJJMRFFTL-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)COC1=C(C=CC(=C1)Cl)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 4-chloro-2-hydroxybenzoate (21 g, 112.55 mmol) in acetone (200 mL) was added ethyl 2-bromoacetate (28.3 g, 169.46 mmol) and potassium carbonate (23.4 g, 169.31 mmol). After refluxing for 3 h, the solids were collected by filtration. The resulting mixture was concentrated under vacuum, dissolved in petroleum ether (300 mL) and filtered to give methyl 4-chloro-2-(2-ethoxy-2-oxoethoxy)benzoate as a red solid (26 g, 85%).
Quantity
21 g
Type
reactant
Reaction Step One
Quantity
28.3 g
Type
reactant
Reaction Step One
Quantity
23.4 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

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